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Compound of Interest

Compound Name: 3,4-Difluoroaniline

Cat. No.: B056902

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the melting and boiling points of 3,4-
Difluoroaniline (CAS: 3863-11-4), a key intermediate in the synthesis of pharmaceuticals and
agrochemicals.[1] Its fluorinated structure enhances reactivity and solubility, making it a
valuable building block in medicinal chemistry to improve the biological activity and stability of
potential drug candidates.[1] This guide presents key physical data, detailed experimental
protocols for property determination, and a visualization of its common synthesis pathway.

Core Physicochemical Data

3,4-Difluoroaniline is a versatile compound that appears as a white or colorless to yellow
powder, lump, or clear liquid, depending on the ambient temperature.[2] Its physical properties
are critical for handling, reaction setup, and purification processes. The quantitative data are
summarized below.

Table 1: Physicochemical Properties of 3,4-Difluoroaniline
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Property Value Source(s)
Molecular Formula CeHsF2N [11[3]
Molecular Weight 129.11 g/mol [1][3]

Light yellow to yellow powder

Appearance to lump; clear liquid after [11[2]
melting

Melting Point 22 °C [1112]

N . 77 °C at 7 mmHg170 °C at 753

Boiling Point [1112114115]
mmHg

Density 1.302 g/mL at 25 °C [2][4]

Refractive Index n20/D 1.513 [2][4]

Experimental Protocols for Determination of Melting
and Boiling Points

The following sections detail standardized laboratory procedures for accurately determining the
melting and boiling points of organic compounds like 3,4-Difluoroaniline. These methods are
adapted from established protocols for similar organic solids and liquids.

Determination of Melting Point

The melting point of a crystalline solid is the temperature at which it transitions to a liquid.[6]
For a pure substance, this occurs over a narrow range, typically 0.5-1°C.[7] The presence of
impurities generally causes a depression of the melting point and a broadening of the melting
range.[6]

Methodology: Capillary Tube Method

o Sample Preparation: A small amount of finely powdered, dry 3,4-Difluoroaniline is placed
on a clean, dry surface. The open end of a glass capillary tube (sealed at the other end) is
pushed into the powder to load a sample.[6] The tube is then tapped gently to pack the
sample into the sealed end, aiming for a sample height of 1-2 mm for uniform heating.[7]
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o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer's bulb.[8] This assembly is then placed in a heating apparatus,
such as a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil or concentrated
H2S0a4) or a calibrated digital melting point apparatus (e.g., Mel-Temp).[7][8][9]

o Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C
per minute, as the temperature approaches the expected melting point.[6] Constant stirring
of the heating bath is crucial to ensure a uniform temperature distribution.[6]

o Data Recording: Two temperatures are recorded to define the melting range[7]:
o T1: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire sample becomes a clear liquid. The reported
melting point is the range from T1 to T2.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[7] Since 3,4-Difluoroaniline has a melting point near room
temperature (22 °C), it can be gently warmed into its liquid state for this procedure.

Methodology: Small-Scale Capillary Inversion Method

o Sample Preparation: Approximately 0.5 mL of liquid 3,4-Difluoroaniline is placed into a
small test tube (e.g., an ignition tube).

o Apparatus Setup: A short capillary tube, sealed at one end, is inverted and placed (open end
down) into the liquid in the test tube.[9] The test tube is then attached to a thermometer, with
the liquid sample level with the thermometer bulb. This assembly is immersed in a heating
bath (Thiele tube with paraffin oil or similar).[9][10]

e Heating and Observation: The heating bath is heated gently. As the temperature rises, air
trapped in the inverted capillary will expand and slowly bubble out. When the boiling point is
reached, a rapid and continuous stream of bubbles will emerge from the capillary tube's
open end.[9]
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» Data Recording: The heat source is removed once a steady stream of bubbles is observed.
As the liquid cools, the bubbling will slow down and stop. The boiling point is the temperature
at which the liquid just begins to enter the inverted capillary tube.[9] It is crucial to note the
atmospheric pressure at the time of the experiment, as boiling point is highly pressure-
dependent.

Synthesis Pathway Visualization

3,4-Difluoroaniline is commonly synthesized via the catalytic reduction of 3,4-
Difluoronitrobenzene.[2] This reaction involves the conversion of the nitro group (-NOz2) to an
amino group (-NHz2).

Reduction Reaction
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Caption: Synthesis of 3,4-Difluoroaniline via catalytic reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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